Cas no 1189182-42-0 (Ethyl 4-acetylpiperidine-4-carboxylate)

• Product Name: Ethyl 4-acetylpiperidine-4-carboxylate
• CAS No: 1189182-42-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5904556
• PubChem ID: 79001872
• Update Time: 2025-07-02

Ethyl 4-acetylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-4297417
• AKOS017514804
• ethyl 4-acetylpiperidine-4-carboxylate
• 1189182-42-0
• Ethyl 4-acetylpiperidine-4-carboxylate

• Inchi： 1S/C10H17NO3/c1-3-14-9(13)10(8(2)12)4-6-11-7-5-10/h11H,3-7H2,1-2H3
• InChI Key： OAOKIUWECBHOIB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(C)=O)CCNCC1)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 4-acetylpiperidine-4-carboxylate

Ethyl 4-acetylpiperidine-4-carboxylate (CAS No. 1189182-42-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-acetylpiperidine-4-carboxylate, identified by its chemical abstracts service number CAS No. 1189182-42-0, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound, featuring a 4-acetylpiperidine-4-carboxylate moiety, has garnered attention in the pharmaceutical industry due to its versatile applications in drug development. Its structural properties make it a valuable building block for the creation of more complex molecules, particularly in the realm of central nervous system (CNS) drugs and bioactive peptidomimetics.

The Ethyl 4-acetylpiperidine-4-carboxylate molecule is characterized by its piperidine ring substituted with an acetyl group at the 4-position and a carboxylate ester at the 1-position. This configuration allows for facile modifications and functionalizations, making it a preferred choice for medicinal chemists. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, enhances its utility in synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the development of novel treatments for neurological disorders. Ethyl 4-acetylpiperidine-4-carboxylate has been utilized in the synthesis of potential therapeutic agents targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Its role as a precursor in these formulations underscores its importance in modern drug discovery. For instance, researchers have leveraged this compound to develop analogs that mimic the activity of neurotrophic factors, which are crucial for maintaining neuronal health.

Moreover, the structural motif of Ethyl 4-acetylpiperidine-4-carboxylate has been explored in the design of peptidomimetics—molecules that mimic the biological activity of peptides without their drawbacks. These peptidomimetics are particularly valuable in creating drugs with improved pharmacokinetic profiles. The acetyl and ester functionalities provide handles for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach has led to the identification of several lead compounds with promising preclinical results.

The synthesis of Ethyl 4-acetylpiperidine-4-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route involves the reaction of piperidine derivatives with acetylating agents followed by esterification. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce specific functional groups with high selectivity and yield.

The compound's stability under various storage conditions makes it a reliable reagent for industrial-scale production. However, its handling requires adherence to standard laboratory safety protocols to ensure worker safety and prevent degradation. Solubility studies have shown that Ethyl 4-acetylpiperidine-4-carboxylate exhibits good solubility in organic solvents such as dichloromethane and tetrahydrofuran (THF), which facilitates its use in solution-phase synthesis.

Recent research has also highlighted the potential applications of Ethyl 4-acetylpiperidine-4-carboxylate in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, including hydrogenation and oxidation reactions. Such findings open up new avenues for exploring its utility beyond pharmaceuticals.

As the demand for innovative pharmaceuticals grows, Ethyl 4-acetylpiperidine-4-carboxylate continues to be a subject of interest among researchers worldwide. Its role as a key intermediate underscores its importance in the chemical toolbox used by medicinal chemists and synthetic organic chemists alike. The ongoing exploration of its synthetic applications and biological activities ensures that this compound will remain relevant in future drug development efforts.

In conclusion, Ethyl 4-acetylpiperidine-4-carboxylate (CAS No. 1189182-42-0) is a multifaceted compound with significant implications in pharmaceutical synthesis. Its structural versatility and reactivity make it an indispensable intermediate for developing novel therapeutic agents. As research progresses, new applications and synthetic methodologies are likely to emerge, further solidifying its place as a cornerstone in modern chemistry.